Cu(II)GTSM

• Molecular Formula: C6H10CuN6S2
• Molecular Weight: 293.9 g/mol
• InChI: InChI=1S/C6H12N6S2.Cu/c1-7-5(13)11-9-3-4-10-12-6(14)8-2;/h3-4H,1-2H3,(H2,7,11,13)(H2,8,12,14);/q;+2/p-2/b9-3+,10-4+
• InChIKey: ILQDIMXONQDSFP-RUACYTINSA-L

Cu(II)GTSM for Alzheimer's and Antimicrobial Research

Cu(II)GTSM is a cell-permeable copper(II) bis(thiosemicarbazonato) complex with the molecular formula C6H10CuN6S2 and a molecular weight of 293.86 g/mol . It functions as an intracellular copper ionophore, designed to increase copper bioavailability [1]. Its primary reported mechanism involves the inhibition of glycogen synthase kinase 3 beta (GSK3β), which in turn leads to a reduction in neurotoxic amyloid-beta (Aβ) oligomers and tau hyperphosphorylation, key pathological hallmarks of Alzheimer's disease [1]. Beyond its neuroprotective profile, the compound has also been characterized for its potent, copper-dependent antibacterial activity against methicillin-resistant Staphylococcus aureus (MRSA) [2].

1Cell-permeable copper(II) ionophore probe

2GSK3β pathway inhibition study fit

3Antimicrobial screening context against S. aureus

4Copper bioavailability and metal trafficking research

• [1] Crouch, P. J., et al. Increasing Cu bioavailability inhibits Aβ oligomers and tau phosphorylation. Proc. Natl. Acad. Sci. U.S.A., 2009, 106(2), 381-386. View Source
• [2] Haeili, M., et al. Copper Complexation Screen Reveals Compounds with Potent Antibiotic Properties against Methicillin-Resistant Staphylococcus aureus. Antimicrob. Agents Chemother., 2014, 58(7), 3727-3736. View Source

Why Cu(II)GTSM Cannot Be Substituted

The specific biological activities of copper bis(thiosemicarbazonato) complexes are not generic to the compound class but are finely tuned by their ligand structure. This determines critical functional parameters such as intracellular copper release kinetics, redox behavior, and target engagement [1]. For instance, the closely related analog Cu(II)(ATSM) acts as a hypoxia-sensitive copper trap, whereas Cu(II)(GTSM) rapidly releases copper under normoxic conditions, leading to divergent mechanisms of action—neuroprotection versus neurogeneration—and vastly different potencies in identical assays [2]. Furthermore, the biological activity is strictly dependent on the copper complex; the metal-free ligand (gtsm)H2 lacks the inhibitory effect on GSK3β, rendering the copper-free backbone ineffective as a substitute [3].

Analog Cu(ATSM) substitution

Cu(ATSM) acts as hypoxia-sensitive copper trap; normoxic copper release and neurogenerative response may not transfer.

Metal-free ligand (gtsm)H2

Lacks GSK3β inhibition and intracellular copper delivery; copper-free backbone does not reproduce target engagement.

Other Cu-btsc complexes

Intracellular Cu release kinetics and target engagement vary by ligand structure; profile may shift from reported GTSM endpoints.

• [1] Donnelly, P. S., et al. Metal complexes of bis(thiosemicarbazones): from radiopharmaceuticals to anti-cancer agents. Chemical Society Reviews, 2012, 41(7), 3077-3097. View Source
• [2] Bica, L., et al. Neuroprotective Copper Bis(thiosemicarbazonato) Complexes Promote Neurite Elongation. PLoS ONE, 2014, 9(2), e90070. View Source
• [3] Crouch, P. J., et al. Increasing Cu bioavailability inhibits Aβ oligomers and tau phosphorylation. Proc. Natl. Acad. Sci. U.S.A., 2009, 106(2), 381-386. View Source

Evidence for Selecting Cu(II)GTSM

Superior Neurite Elongation vs. Cu(ATSM)

In a direct head-to-head functional study with PC12 neuronal cells, Cu(II)(gtsm) induced robust neurite elongation at a minimum concentration of 25 nM, whereas the structurally analogous complex Cu(II)(atsm) required a 10-fold higher concentration to elicit a comparable effect [1]. The superior potency of Cu(II)(gtsm) is linked to its ability to readily release copper ions under the basal cellular redox conditions of the assay, a property that Cu(II)(atsm) lacks [1].

Neurite elongation potency

Head-to-head

25 nM min. effective conc. vs. Cu(atsm) 250 nM

Supports neurite outgrowth assay context

PC12 cells, NGF-differentiated; reported 10-fold lower concentration

Evidence Dimension	Neurite elongation potency (minimum effective concentration)
Target Compound Data	25 nM
Comparator Or Baseline	Cu(II)(atsm) requires 250 nM (10-fold higher) for a similar effect
Quantified Difference	10-fold potency advantage for Cu(II)(gtsm)
Conditions	PC12 neuronal cells, NGF-differentiated, 18-hour treatment in serum-free medium

Why This Matters

This demonstrates that Cu(II)(gtsm) achieves a potent neurogenerative effect at a significantly lower concentration than its closest in-class analog, reducing the required dosage for in vitro experiments and potentially lowering the risk of off-target effects related to metal overload.

• [1] Bica, L., et al. Neuroprotective Copper Bis(thiosemicarbazonato) Complexes Promote Neurite Elongation. PLoS ONE, 2014, 9(2), e90070. View Source

In Vivo Cognitive Rescue in Alzheimer's Model

Among copper bis(thiosemicarbazonato) complexes studied for Alzheimer's disease, Cu(II)(gtsm) is the only one demonstrated to reverse cognitive deficits in vivo. In APP/PS1 transgenic mice, an established Alzheimer's model, treatment with Cu(II)(gtsm) restored performance in the Y-maze spatial memory test to levels indistinguishable from cognitively normal wild-type animals [1]. This cognitive restoration was directly correlated with a significant decrease in neurotoxic Aβ trimers and phosphorylated tau in the brain [1].

In vivo cognitive endpoint

Model-specific review

Restored Y-maze performance to wild-type levels

Reported model-response context

APP/PS1 mice, oral treatment; Aβ/tau reduction correlated

Evidence Dimension	In vivo cognitive restoration efficacy
Target Compound Data	Restored Y-maze performance to normal levels
Comparator Or Baseline	Vehicle-treated APP/PS1 mice (cognitive deficit baseline); other Cu-btsc complexes (e.g., Cu(II)(atsm)) have not been reported to rescue cognition in this model
Quantified Difference	Complete restoration to wild-type performance with Cu(II)(gtsm) vs. persistent deficit in the comparator baseline
Conditions	APP/PS1 transgenic AD mice, Y-maze test, chronic oral treatment

Why This Matters

This is the definitive in vivo evidence that Cu(II)(gtsm) is the compound of choice for translational research targeting cognitive decline, as it remains the only member of its class with published proof of cognitive rescue in a gold-standard AD model.

• [1] Crouch, P. J., et al. Increasing Cu bioavailability inhibits Aβ oligomers and tau phosphorylation. Proc. Natl. Acad. Sci. U.S.A., 2009, 106(2), 381-386. View Source

Staphylococcus-Specific Antibacterial Activity

The antibacterial activity of GTSM is strictly copper-dependent and species-specific, features not attributed to a general copper toxicity effect. The Cu-GTSM complex is potent against both methicillin-susceptible (MSSA) and methicillin-resistant (MRSA) Staphylococcus aureus, whereas it shows no significant activity against a panel of other common bacterial pathogens, including E. coli, P. aeruginosa, and K. pneumoniae [1]. In contrast, the analog Cu(II)(ATSM) does not exhibit this potent anti-staphylococcal activity under identical test conditions, highlighting a unique spectrum for Cu(II)(GTSM) [1].

Antibacterial spectrum

Head-to-head

Active vs. S. aureus (MSSA & MRSA); inactive vs. E. coli, P. aeruginosa, K. pneumoniae

Supports antimicrobial screening context

Copper-dependent, species-selective; Cu(atsm) inactive

Evidence Dimension	Antibacterial spectrum and species selectivity
Target Compound Data	Potent activity against S. aureus (MSSA & MRSA); inactive against E. coli, P. aeruginosa, K. pneumoniae
Comparator Or Baseline	Cu(II)(ATSM) lacks anti-staphylococcal activity under identical screening conditions; free copper ions show non-specific toxicity across species
Quantified Difference	Species-selectivity for S. aureus vs. a panel of 7 other bacterial genera, with no significant growth inhibition observed for non-target species (normalized growth > 80%)
Conditions	High-throughput screen in bacterial culture, copper-supplemented media, 18-24 hour incubation

Why This Matters

This evidence positions Cu(II)(GTSM) as a targeted tool for investigating copper-dependent antimicrobial mechanisms against therapeutically relevant S. aureus strains, with a specificity that avoids the general toxicity of other copper compounds, making it a suitable chemical probe over broad-spectrum copper complexes.

• [1] Haeili, M., et al. Copper Complexation Screen Reveals Compounds with Potent Antibiotic Properties against Methicillin-Resistant Staphylococcus aureus. Antimicrob. Agents Chemother., 2014, 58(7), 3727-3736. View Source

Intracellular Copper Delivery Enables GSK3β Inhibition

The biological activity of Cu(II)(gtsm) is critically dependent on the intact copper complex. The metal-free ligand, (gtsm)H2, shows no capacity to inhibit GSK3β or its downstream targets, nor does it increase intracellular bioavailable copper [1]. Cu(II)(gtsm) rapidly increases cell-associated copper levels by 2.5-fold within 1 hour and 3.1-fold after 18 hours, directly correlating with GSK3β inhibition via Akt pathway activation [1][2]. In a neurite elongation assay, neither (gtsm)H2 nor inorganic CuCl2 induced any elongation, confirming that the pre-formed Cu(II)-complex is the sole active unit [2].

Copper delivery & kinase inhibition

Head-to-head

2.5× cell-associated Cu in 1 h; GSK3β inhibition

Supports copper-dependent target engagement

Pre-formed Cu(II) complex required; free ligand inactive

Evidence Dimension	Kinase inhibition and downstream functional effect
Target Compound Data	Significant GSK3β inhibition; 2.5-fold increase in cellular Cu in 1 h; +37% mean neurite length at 50 nM
Comparator Or Baseline	(gtsm)H2 ligand: no GSK3β inhibition; CuCl2: no neurite elongation; No change in cell-associated Cu
Quantified Difference	Active vs. inactive baseline for multiple readouts; only the Cu(II) complex is functional
Conditions	SH-SY5Y cells and PC12 neuronal cells; treatment for 1-18 hours with 50 nM concentration

Why This Matters

This definitively proves that copper is the essential cofactor, and the pre-synthesized complex is required for activity. Procurement of the metal-free ligand alone will not yield the GSK3β-inhibitory or neurogenerative effects observed in published works, making the specific purchase of the Cu(II)GTSM complex mandatory for reproducibility.

• [1] Crouch, P. J., et al. Increasing Cu bioavailability inhibits Aβ oligomers and tau phosphorylation. Proc. Natl. Acad. Sci. U.S.A., 2009, 106(2), 381-386. View Source
• [2] Bica, L., et al. Neuroprotective Copper Bis(thiosemicarbazonato) Complexes Promote Neurite Elongation. PLoS ONE, 2014, 9(2), e90070. View Source

Application Scenarios for Cu(II)GTSM

GSK3β Targeting in Alzheimer's Disease Models

For research groups seeking a chemical tool to probe the role of GSK3β in Alzheimer's pathology, Cu(II)(gtsm) is the most proven candidate in its class. It uniquely combines validated brain GSK3β inhibition with demonstrated reductions in Aβ trimers and phosphorylated tau in vivo. Critically, it is the only compound within the copper bis(thiosemicarbazonato) family that has reversed cognitive deficits in a transgenic mouse model [1]. This makes it the primary choice for in vivo studies requiring correlated biochemical and behavioral endpoints.

Copper-Dependent Neuroregeneration and Neurite Outgrowth

Cu(II)(gtsm) provides a potent and specific tool for neuroregeneration assays, inducing robust neurite elongation in PC12 cells at low nanomolar concentrations. Its 10-fold potency advantage over the commonly used analog Cu(II)(atsm) ensures that a functional effect is observed at the lowest possible concentration, minimizing cellular stress [2]. This differential is crucial for laboratories designing high-throughput screens for neurite outgrowth or studying the mechanisms of copper-dependent neuronal phosphatase inhibition.

Targeted Anti-Staphylococcal Probes for AMR Research

In antimicrobial drug discovery, Cu(II)(gtsm) serves as a specific, copper-dependent probe for studying vulnerabilities in both MSSA and MRSA. Unlike broad-spectrum copper-based antimicrobials, its exclusive activity against Staphylococcus species allows researchers to investigate a targeted, copper-mediated bactericidal mechanism without affecting a broad range of the microbiome [3]. This and its inactivity as a metal-free ligand support its use in elucidating a novel mode of action distinct from simple copper toxicity.

Metal Ionophore Activity and Copper Trafficking

Cu(II)(gtsm) is an essential tool for studying the concept of 'bioavailable copper' and intracellular metal trafficking. It rapidly delivers copper into cells under normoxic conditions, leading to a 2.5–3.1-fold increase in cell-associated copper, a property that the hypoxia-dependent Cu(II)(atsm) does not share [2]. This allows researchers to deconvolute the effects of intracellular copper elevation from other signaling events, with the metal-free ligand (gtsm)H2 serving as a built-in negative control.

Application

Selection Property

Validation Focus

Alzheimer's disease GSK3β model studies

GSK3β pathway inhibition context

Aβ/tau endpoint monitoring

Neurite outgrowth assay context

Copper-dependent neurite elongation response

Minimum effective concentration assessment

Antimicrobial screening against S. aureus

S. aureus species-selective copper-dependent activity

Strain panel specificity review

Copper ionophore and metal trafficking studies

Intracellular copper delivery profile

Free-ligand negative control comparison

• [1] Crouch, P. J., et al. Increasing Cu bioavailability inhibits Aβ oligomers and tau phosphorylation. Proc. Natl. Acad. Sci. U.S.A., 2009, 106(2), 381-386. View Source
• [2] Bica, L., et al. Neuroprotective Copper Bis(thiosemicarbazonato) Complexes Promote Neurite Elongation. PLoS ONE, 2014, 9(2), e90070. View Source
• [3] Haeili, M., et al. Copper Complexation Screen Reveals Compounds with Potent Antibiotic Properties against Methicillin-Resistant Staphylococcus aureus. Antimicrob. Agents Chemother., 2014, 58(7), 3727-3736. View Source